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For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the utilization of Cyp51-IN-17, a
potent inhibitor of the enzyme lanosterol 14a-demethylase (CYP51), in various cell-based
assays. Cyp51-IN-17 has demonstrated significant fungicidal activity, making it a compound of
interest for antifungal drug discovery and related research.[1][2]

Introduction

Cyp51-IN-17 is a powerful inhibitor of CYP51, a crucial enzyme in the ergosterol biosynthesis
pathway in fungi.[1][2] By targeting CYP51, this compound disrupts the production of
ergosterol, an essential component of the fungal cell membrane, leading to cell growth
inhibition and death. These characteristics make Cyp51-IN-17 a valuable tool for studying
fungal pathogens and for the development of new antifungal therapies. The protocols detailed
below are designed to assess the antifungal efficacy and cytotoxic profile of Cyp51-IN-17 in a
laboratory setting.

Data Presentation
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The following table summarizes the known quantitative data for Cyp51-IN-17, providing a quick
reference for its inhibitory and fungicidal activities.

Target
Parameter Value . Reference
Organism/Enzyme

IC50 0.377 pg/mL CYP51 Enzyme [1]

EC50 0.326 pg/mL Botrytis cinerea

Signaling Pathway and Experimental Workflow

To visually represent the mechanism of action and the experimental procedures, the following
diagrams have been created using the DOT language.
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Ergosterol Biosynthesis Pathway and Inhibition by Cyp51-IN-17
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Caption: Inhibition of the fungal ergosterol biosynthesis pathway by Cyp51-IN-17.
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Experimental Workflow for Antifungal Susceptibility and Cytotoxicity Testing
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Contact our Ph.D. Support Team for a compatibility check
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